1-cyclohexanecarbonyl-4-[3-(4-methylphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine

• IUPAC Name: cyclohexyl-[4-[3-(4-methylphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C22H27N7O/c1-16-7-9-18(10-8-16)29-21-19(25-26-29)20(23-15-24-21)27-11-13-28(14-12-27)22(30)17-5-3-2-4-6-17/h7-10,15,17H,2-6,11-14H2,1H3
• InChI Key: LQOPPMNNYGAKJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)C5CCCCC5)N=N2
• Molecular Formula: C22H27N7O
• Molecular Weight: 405.5 g/mol

Description

The compound you mentioned is a complex organic molecule that contains a triazole and a pyrimidine ring. Triazoles are a class of five-membered ring compounds with three nitrogen atoms in the ring. They are known for their versatile chemical properties and are used in various fields such as pharmaceutical chemistry, agrochemistry, materials sciences, and organic catalysts. Pyrimidines are six-membered heterocyclic compounds with two nitrogen atoms, and they are key components of many biological molecules, including DNA and RNA.

Molecular Structure Analysis

The molecular structure of triazoles and pyrimidines has been extensively studied. They can form hydrogen bonds and dipole interactions with biological receptors, which makes them useful in drug design.

Chemical Reactions Analysis

Triazoles can participate in a variety of chemical reactions, thanks to their three nitrogen atoms. They can act as ligands in coordination chemistry, undergo N-alkylation, and participate in cycloaddition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. In general, triazoles are known for their stability and resistance to oxidation and reduction. They are also known to have good thermal and hydrolytic stability.

Scientific Research Applications

Triazole Derivatives

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Cyclohexane Derivatives

. Cyclohexane is one of the most common cycloalkanes and is used in various applications:

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Energetic Materials

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Mechanism of Action

The mechanism of action of a compound depends on its specific structure and the biological system it interacts with. Triazoles and pyrimidines are found in many pharmaceuticals and exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antioxidant, analgesic, and anticancer activities.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and how it is used. Some triazoles are used in pharmaceuticals and are safe for human consumption under specific dosages.

Future Directions

Triazoles are a focus of ongoing research due to their versatile chemical properties and biological activity. Future research will likely continue to explore new synthetic routes and applications for these compounds.